Cas no 69688-97-7 (2-Butanone, 4-(butylthio)-)

2-Butanone, 4-(butylthio)- structure
2-Butanone, 4-(butylthio)- structure
Product Name:2-Butanone, 4-(butylthio)-
CAS No:69688-97-7
MF:C8H16OS
MW:160.277041435242
CID:391500
PubChem ID:11636851
Update Time:2025-04-19

2-Butanone, 4-(butylthio)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 4-(butylthio)-
    • 4-butylsulfanylbutan-2-one
    • (1-butylsulfanylmethyl)propan-2-one
    • DTXSID30469787
    • 69688-97-7
    • Inchi: 1S/C8H16OS/c1-3-4-6-10-7-5-8(2)9/h3-7H2,1-2H3
    • InChI Key: FCDBBEIGXJZUMU-UHFFFAOYSA-N
    • SMILES: S(CCC(C)=O)CCCC

Computed Properties

  • Exact Mass: 160.09228
  • Monoisotopic Mass: 160.09218630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 91.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07
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